2-amino-3-(3,4-dimethylbenzoyl)-N-(2,5-dimethylphenyl)indolizine-1-carboxamide

• IUPAC Name: 2-amino-3-(3,4-dimethylbenzoyl)-N-(2,5-dimethylphenyl)indolizine-1-carboxamide
• InChI: InChI=1S/C26H25N3O2/c1-15-8-9-17(3)20(13-15)28-26(31)22-21-7-5-6-12-29(21)24(23(22)27)25(30)19-11-10-16(2)18(4)14-19/h5-14H,27H2,1-4H3,(H,28,31)
• InChI Key: KBNHFBVYRNNDLV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)C2=C3C=CC=CN3C(=C2N)C(=O)C4=CC(=C(C=C4)C)C
• Molecular Formula: C26H25N3O2
• Molecular Weight: 411.5 g/mol

Description

2-amino-3-(3,4-dimethylbenzoyl)-N-(2,5-dimethylphenyl)indolizine-1-carboxamide, also known as DIMPI, is a synthetic compound that has gained attention for its potential applications in scientific research.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : Research has demonstrated various methods for synthesizing indolizine derivatives, including 2-amino-3-(3,4-dimethylbenzoyl)-N-(2,5-dimethylphenyl)indolizine-1-carboxamide. These methods involve reactions with different nucleophiles and diazanucleophiles, leading to the creation of novel compounds with potential applications in various fields (Ahmed, 2017).
• Chemical Reactivity : Studies have explored the reactivity of similar compounds with various agents, leading to the formation of diverse derivatives. This reactivity is crucial for developing new compounds with potential pharmaceutical applications (Abdallah, 2007).

Biological Activities

• Antimicrobial and Anticancer Properties : Certain indolizine derivatives have shown promising antimicrobial and anticancer activities. This suggests potential applications in developing new therapeutic agents (Khalifa et al., 2015); (Mahanthesha et al., 2022).
• Potential in Treating Tropical Diseases : Research into isoxazoline indolizine amides, related to indolizine carboxamides, has been conducted for potential application in treating tropical diseases, indicating a possible avenue for pharmaceutical development (Zhang et al., 2014).

Photoluminescence and Optical Applications

• Photoluminescent Materials : Certain indolizine derivatives exhibit unique photoluminescent properties, making them interesting for applications in material sciences, particularly in developing new types of photoluminescent materials (Outlaw et al., 2016).